Cas no 898776-64-2 (3-(2-Oxo-2-phenylethyl)benzoic Acid Ethyl Ester)

• Product Name: 3-(2-Oxo-2-phenylethyl)benzoic Acid Ethyl Ester
• CAS No: 898776-64-2
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 878247
• PubChem ID: 24727463
• Update Time: 2025-04-19

3-(2-Oxo-2-phenylethyl)benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(2-OXO-2-PHENYLETHYL)BENZOATE
• 3-(2-Oxo-2-phenylethyl)benzoic Acid Ethyl Ester
• AKOS016023016
• 3-(2-Oxo-2-phenylethyl)benzoicAcidEthylEster
• A861010
• DTXSID90645681
• 898776-64-2
• ethyl 3-phenacylbenzoate
• MFCD07700163
• FT-0673388
• DB-314458

• MDL： MFCD07700163
• Inchi： 1S/C17H16O3/c1-2-20-17(19)15-10-6-7-13(11-15)12-16(18)14-8-4-3-5-9-14/h3-11H,2,12H2,1H3
• InChI Key： TTYFUCMILGBCBQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.28870